abcr aladdin alfa apolloscientific cooke enaminestore fluorochem lifechemical oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂

0.05g 0.1g 0.25g 0.5g 1 l 1.0g 1.2ml 10.0g 100 ml 100.0g 1000g 100g 100mg 100ml 100ml(玻瓶) 10g 10l 10ml 12.50012×500ml 12×500ml 1g 1kg 1l 1lt 1ml 2.5g 2.5kg 2.5l 2.5lt 20ml 25.0g 250g 250mg 25g 25ml 25ml(玻瓶) 2ml 4g 4kg 5 * 15mL 5 * 20mL 5.0g 50.0g 500 ml 5000g 500g 500ml 500ml(玻瓶) 50g 5g 5kg 5l 5ml

>98.0%(GC)(T) ≥99% ≥99.5% ≥99.9%(GC) 0.816-1.96mg/Linwater (after dilution) 0.989mg/mlinmethanol 0.99 100 μg/mL in MeOH 1000 μg/mL in MeOH 1000ug/mlinmethanol 1000μg/ml（溶剂:MeOH） 100mg/L（溶剂：H2O） 100mg/L,溶剂：水 100mg/Lin1%HCl 5.0 mg/mL in MeOH 95% 95%+ 98.0%(GC&T) 99% 99.5% 99.9%（标准试剂） 99+% ACS 99+% ACS, ≥99.0% analytical standard ,in methanol, analytical standard，0.816-1.96mg/L in water（稀释后） analytical standard,0.989 mg/ml in methanol analytical standard,1000ug/ml in methanol analytical standard,100mg/L in 1%HCl AR, ≥99.5% certified reference material, 5000μg/mL in methanol Standard for GC,≥99.9%(GC) 分析标准品 分析标准品，1000μg/mL甲醇溶液 分析标准试剂